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Mechanism of Action: The Incretin Pathway
DPP-4 inhibitors exert their glucose-lowering effects by enhancing the endogenous incretin

system.[1] In response to food intake, intestinal L-cells secrete GLP-1 and K-cells secrete GIP.

These hormones bind to their respective receptors on pancreatic β-cells and α-cells. The

activation of these receptors stimulates insulin synthesis and release in a glucose-dependent

manner while simultaneously suppressing the secretion of glucagon, which reduces hepatic

glucose production.[1][2] The DPP-4 enzyme rapidly inactivates GLP-1 and GIP.[3] By inhibiting

this enzyme, gliptins prolong the activity of these incretin hormones, thereby improving

glycemic control.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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